N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C19H18ClNO5S/c1-25-17-9-13(10-18(11-17)26-2)19(22)21(15-5-3-14(20)4-6-15)16-7-8-27(23,24)12-16/h3-11,16H,12H2,1-2H3
• InChI Key: FBUYZGIETIBEQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C19H18ClNO5S
• Molecular Weight: 407.9 g/mol

Description

N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H18ClNO5S and its molecular weight is 407.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Protective Group in Synthesis

The 3,4-dimethoxybenzyl group, which is part of the N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,5-dimethoxybenzamide structure, has been used as a protective group in the synthesis of certain derivatives. For example, it was employed to N-protect 3,4-diphenyl 1,2-thiazetidine 1,1-dioxide derivatives and can be removed using specific agents like 2,3-dichloro 5,6-dicyanobenzoquinone (DDQ), with the yield being influenced by the substituents of the 3-phenyl ring (Grunder-Klotz & Ehrhardt, 1991).

Environmental Impact and Toxicity

Chlorinated phenols, including compounds structurally related to this compound, have been used as fungicides, herbicides, insecticides, and precursors in pesticide synthesis. Their production and use have raised concerns regarding industrial hygiene and environmental issues. Modern analytical techniques have revealed their widespread occurrence in the environment, and they are noted for being precursors to potentially harmful compounds like dibenzo-p-dioxins and dibenzofurans (Ahlborg & Thunberg, 1980).

Labeling and Analysis in Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been used. For instance, a compound possessing benzamide functionality underwent tritium/hydrogen exchange for labeling purposes, which is crucial for tracking and analysis in drug development (Hong et al., 2015).

Chemical Synthesis and Characterization

This compound and its derivatives have been synthesized and characterized in various studies. These include the synthesis of novel aromatic polyimides and other chemical compounds, where the structural elements of this compound play crucial roles (Butt et al., 2005).

Molecular Structure Studies

Studies on the molecular structure of compounds containing elements of this compound have been conducted. For example, the structure of N-3-hydroxyphenyl-4-methoxybenzamide was determined through X-ray diffraction and DFT calculations, highlighting the influence of intermolecular interactions on molecular geometry (Karabulut et al., 2014).